Cas no 2227728-66-5 ((2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol)
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol
- 2227728-66-5
- EN300-1730308
-
- Inchi: 1S/C11H15NO4/c1-8(13)3-4-9-7-10(12(14)15)5-6-11(9)16-2/h5-8,13H,3-4H2,1-2H3/t8-/m0/s1
- InChI Key: XOSMHURMLLSKFM-QMMMGPOBSA-N
- SMILES: O[C@@H](C)CCC1C=C(C=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 225.10010796g/mol
- Monoisotopic Mass: 225.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 75.3Ų
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730308-0.05g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-0.1g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-0.25g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-0.5g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-1.0g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 1g |
$1543.0 | 2023-06-04 | ||
| Enamine | EN300-1730308-2.5g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-5.0g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 5g |
$4475.0 | 2023-06-04 | ||
| Enamine | EN300-1730308-10.0g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 10g |
$6635.0 | 2023-06-04 | ||
| Enamine | EN300-1730308-1g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1730308-5g |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol |
2227728-66-5 | 5g |
$4475.0 | 2023-09-20 |
(2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol
Introduction to (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol (CAS No. 2227728-66-5)
Compound (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol, identified by its CAS number 2227728-66-5, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry of the (2S) configuration plays a crucial role in determining its biological activity, making it a subject of extensive research in medicinal chemistry.
The molecular structure of (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol consists of a butan-2-ol backbone substituted with a 2-methoxy-5-nitrophenyl group. This arrangement contributes to its distinct chemical and pharmacological characteristics. The presence of the nitro group and methoxy group on the phenyl ring enhances its reactivity and interaction with biological targets, which is a key consideration in the design of novel therapeutic agents.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol makes it an attractive candidate for further investigation in this area. Studies have shown that the (S)-enantiomer often exhibits superior pharmacological properties, which has spurred research into optimizing synthetic routes for high enantiomeric purity.
One of the most compelling aspects of (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol is its potential application in the treatment of various diseases. Research has indicated that this compound may have therapeutic effects in areas such as inflammation, pain management, and neurodegenerative disorders. The nitro group, in particular, has been identified as a key moiety that can interact with specific enzymes and receptors, modulating biological pathways that are relevant to these conditions.
The synthesis of (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol presents both challenges and opportunities for chemists. The need for precise stereocontrol during the synthesis process is critical to obtaining the desired enantiomer. Advanced techniques such as asymmetric catalysis and chiral auxiliary methods have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only enhance the efficiency of production but also contribute to the overall understanding of stereoselective organic transformations.
Recent advancements in computational chemistry have also played a pivotal role in studying (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol. Molecular modeling techniques allow researchers to predict the interactions between this compound and biological targets with remarkable accuracy. This has facilitated the identification of potential lead compounds for further optimization and development into novel drugs. The integration of experimental data with computational predictions provides a comprehensive approach to drug discovery, accelerating the process from hit identification to clinical candidates.
The pharmacokinetic properties of (2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preclinical studies have begun to unravel these aspects, providing valuable insights into its behavior within biological systems. These studies are crucial for guiding clinical trials and ensuring that the compound progresses safely through the drug development pipeline.
In conclusion, (CAS No. 2227728-66) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, potential therapeutic applications, and challenges in synthesis make it a fascinating subject for both academic and industrial researchers. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing unmet medical needs and improving patient outcomes.
2227728-66-5 ((2S)-4-(2-methoxy-5-nitrophenyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)